Cas no 58156-40-4 (2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)
58156-40-4 structure
Product Name:2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
CAS No:58156-40-4
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD13179320
CID:342954
PubChem ID:529095
Update Time:2025-04-19
2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-tetrahydro-2-methyl-4H-Pyrido[1,2-a]pyrimidin-4-one
- 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-methyl-
- 2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
- EN300-329468
- 58156-40-4
- InChI=1/C9H12N2O/c1-7-6-9(12)11-5-3-2-4-8(11)10-7/h6H,2-5H2,1H
- 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro, 2-methyl
- 2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- 2-methyl-4h,6h,7h,8h,9h-pyrido[1,2-a]pyrimidin-4-one
- WCVUTDNAIJJMSX-UHFFFAOYSA-N
- DTXSID60336099
- 2-methyl-6,7,8,9-tetrahydro-4h-pyrido-[1,2-a]-pyrimidin-4-on
- 2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- SCHEMBL621953
-
- MDL: MFCD13179320
- Inchi: 1S/C9H12N2O/c1-7-6-9(12)11-5-3-2-4-8(11)10-7/h6H,2-5H2,1H3
- InChI Key: WCVUTDNAIJJMSX-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)N=C2CCCCN21
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.67
2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329468-0.05g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 0.05g |
$1261.0 | 2023-09-04 | ||
| Enamine | EN300-329468-0.1g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 0.1g |
$1320.0 | 2023-09-04 | ||
| Enamine | EN300-329468-0.25g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 0.25g |
$1381.0 | 2023-09-04 | ||
| Enamine | EN300-329468-0.5g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 0.5g |
$1440.0 | 2023-09-04 | ||
| Enamine | EN300-329468-1.0g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-329468-2.5g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 2.5g |
$2940.0 | 2023-09-04 | ||
| Enamine | EN300-329468-5.0g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 5.0g |
$4349.0 | 2023-02-23 | ||
| Enamine | EN300-329468-10.0g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 10.0g |
$6450.0 | 2023-02-23 | ||
| Enamine | EN300-329468-1g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 1g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-329468-5g |
2-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one |
58156-40-4 | 5g |
$4349.0 | 2023-09-04 |
2-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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